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Abstract

This technical guide explores the history, synthesis, and biological activities of sorbic acid and
its derivatives. While a specific inquiry into "5-formyl-2-hydroxy-sorbic acid" did not yield any
direct findings in the existing scientific literature, this document provides a comprehensive
overview of the parent compound, sorbic acid, as a foundation. By examining the known
synthesis routes and biological activities of various sorbic acid derivatives, we can infer
potential characteristics and methodologies applicable to the hypothetical "5-formyl-2-hydroxy-
sorbic acid." This paper aims to equip researchers with a thorough understanding of sorbic acid
chemistry, which is essential for the potential synthesis and investigation of novel derivatives
like the one proposed.

Introduction to Sorbic Acid

Sorbic acid, or (2E,4E)-hexa-2,4-dienoic acid, is a naturally occurring organic compound first
isolated in 1859 by the German chemist A.W. von Hofmann from the berries of the mountain
ash tree (Sorbus aucuparia), from which it derives its name[1]. It is a colorless, needle-like solid
that is slightly soluble in water[1]. The antimicrobial properties of sorbic acid were discovered in
the late 1930s and early 1940s, leading to its widespread use as a food preservative[2]. Its
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ability to inhibit the growth of molds, yeasts, and some bacteria has made it a valuable additive
in the food and beverage industry[1].

Discovery and History of Sorbic Acid

The history of sorbic acid begins with its discovery as a constituent of rowanberry oil[1]. Initially,
it was identified in the form of its lactone, parasorbic acid. The conversion of parasorbic acid to
the more stable sorbic acid was later achieved. The structure of sorbic acid was established by
Doebner in 1890, and its first chemical synthesis was accomplished in 1900[2]. However, it was
not until the independent discoveries of its antimicrobial activities by Miller in Germany and
Gooding in the United States around 1939-1940 that its commercial potential was realized[2].
Industrial production of sorbic acid and its salts, primarily potassium sorbate, commenced in
the 1950s[2].

Physicochemical Properties of Sorbic Acid

A summary of the key physicochemical properties of sorbic acid is presented in the table below.

Property Value Reference
Chemical Formula CeHsO2
Molar Mass 112.13 g/mol
Appearance Colorless needles or white o
powder
Melting Point 135 °C
Boiling Point 228 °C (decomposes)
Solubility in Water 0.16 g/100 mL at 20 °C [1][2]

Synthesis of Sorbic Acid and its Derivatives
Commercial Synthesis of Sorbic Acid

The primary industrial method for synthesizing sorbic acid involves the condensation of
crotonaldehyde and ketene. This reaction is typically catalyzed by salts of divalent transition
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metals. The resulting polyester of 3-hydroxy-4-hexenoic acid is then thermally or hydrolytically
cleaved to yield sorbic acid[2].
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Figure 1: Commercial Synthesis of Sorbic Acid.

Synthesis of Sorbic Acid Derivatives

A variety of sorbic acid derivatives have been synthesized to enhance or modify its biological
activity. These often involve modifications at the carboxylic acid group, such as the formation of
esters and amides|[3][4]. For instance, sorbic acid amides have been synthesized by
conjugating sorbic acid with amino acid esters, which has been shown to improve antimicrobial
properties[3].

Hypothetical Synthesis of "5-formyl-2-hydroxy-sorbic
acid"

While no specific synthesis for "5-formyl-2-hydroxy-sorbic acid" has been reported, a plausible
synthetic route can be proposed based on established organic chemistry principles. A potential
starting material could be a protected 2-hydroxy-5-methyl-sorbic acid derivative. The synthesis
could proceed through the following conceptual steps:

» Protection of the hydroxyl and carboxyl groups: To prevent unwanted side reactions, the
hydroxyl and carboxyl functional groups would likely require protection.

« Allylic Bromination: The methyl group at the 5-position could be a target for radical
bromination using a reagent like N-bromosuccinimide (NBS) to introduce a bromine atom.

o Oxidation: The resulting 5-(bromomethyl) derivative could then be oxidized to the
corresponding aldehyde (formyl group). Various oxidation methods could be employed.
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» Deprotection: Finally, removal of the protecting groups from the hydroxyl and carboxyl

moieties would yield the target compound, "5-formyl-2-hydroxy-sorbic acid."
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Figure 2: Hypothetical Synthesis of 5-formyl-2-hydroxy-sorbic acid.

Biological Activity of Sorbic Acid Derivatives

The antimicrobial activity of sorbic acid is pH-dependent, with greater efficacy at lower pH

values. This is because the undissociated form of the acid is more effective at penetrating

microbial cell walls. Research into sorbic acid derivatives has aimed to overcome this limitation

and broaden the spectrum of activity.

A study on novel sorbic acid amide derivatives demonstrated enhanced antimicrobial activity

compared to sorbic acid, particularly against Bacillus subtilis and Staphylococcus aureus. The

minimum inhibitory concentrations (MIC) for some of these derivatives were significantly lower

than that of the parent compound]3].

Compound Organism MIC (mM) Reference
Sorbic Acid B. subtilis >2 [3]
Isopropyl N-[1-0x0-2,
4-hexadien-1-yl]-L- B. subtilis 0.17 [3]
phenylalaninate
Sorbic Acid S. aureus >2 [3]
Isopropyl N-[1-0x0-2,
4-hexadien-1-yl]-L- S. aureus 0.50 [3]
phenylalaninate

Conclusion
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While "5-formyl-2-hydroxy-sorbic acid" does not appear to be a documented compound, a
thorough understanding of the parent molecule, sorbic acid, provides a strong foundation for its
potential synthesis and characterization. The history of sorbic acid highlights a journey from
natural product isolation to a widely used commercial preservative. The existing literature on
sorbic acid derivatives suggests that functionalization of the sorbic acid backbone can lead to
compounds with enhanced and varied biological activities. The proposed hypothetical synthesis
of "5-formyl-2-hydroxy-sorbic acid" offers a conceptual pathway for researchers interested in
exploring this novel compound. Further investigation into such derivatives could yield new
therapeutic agents or preservatives with improved properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. chemcess.com [chemcess.com]

3. Synthesis and antimicrobial activities of novel sorbic and benzoic acid amide derivatives -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. ['5-formyl-2-hydroxy-sorbic acid" discovery and history].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12776469#5-formyl-2-hydroxy-sorbic-acid-discovery-
and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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